2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate
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Description
2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate (CAS: 391629-52-0) is a synthetic benzoate ester derivative characterized by a furan-2-ylmethylamino carboxamide group and a 3-(dimethylamino)benzoate moiety.
Properties
Molecular Formula |
C16H18N2O4 |
|---|---|
Molecular Weight |
302.32 g/mol |
IUPAC Name |
[2-(furan-2-ylmethylamino)-2-oxoethyl] 3-(dimethylamino)benzoate |
InChI |
InChI=1S/C16H18N2O4/c1-18(2)13-6-3-5-12(9-13)16(20)22-11-15(19)17-10-14-7-4-8-21-14/h3-9H,10-11H2,1-2H3,(H,17,19) |
InChI Key |
CRDOCKYBJLPVJK-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)OCC(=O)NCC2=CC=CO2 |
Origin of Product |
United States |
Biological Activity
Introduction
The compound 2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate is a synthetic organic molecule that has garnered attention in medicinal chemistry and agricultural science due to its unique structural features and biological activities. This article explores the biological activity of this compound, including its potential therapeutic applications, mechanisms of action, and comparative analysis with related compounds.
Chemical Structure and Properties
The molecular formula of 2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate is , with a molecular weight of 302.32 g/mol. The compound features a furan ring, an amine group, and a benzoate moiety, which contribute to its biological activity and chemical reactivity.
| Property | Value |
|---|---|
| Molecular Formula | C16H18N2O4 |
| Molecular Weight | 302.32 g/mol |
| Key Functional Groups | Furan, Dimethylamino, Benzoate |
Antimicrobial Activity
Research indicates that compounds structurally similar to 2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate exhibit notable antimicrobial properties. In vitro studies have demonstrated effective inhibition against various bacterial strains and fungi.
-
Antibacterial Activity
Bacterial Strain MIC (mg/mL) E. coli 0.0048 B. mycoides 0.0098 S. aureus 0.021 - Antifungal Activity
The mechanisms through which 2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate exerts its biological effects are not fully elucidated but may involve:
- Disruption of bacterial cell wall synthesis.
- Inhibition of protein synthesis in microbial cells.
- Interaction with specific enzymes that are crucial for microbial survival.
Case Studies
-
Study on Antimicrobial Efficacy
- A study published in MDPI evaluated several derivatives related to the compound, revealing significant antimicrobial activity across multiple strains of bacteria and fungi . The results indicated that the structural components, particularly the furan ring and dimethylamino group, play a crucial role in enhancing bioactivity.
-
Comparative Analysis with Analog Compounds
- When compared to other benzoate derivatives, such as Furosemide and Dimethylaminobenzaldehyde, the unique combination of functional groups in 2-[(Furan-2-ylmethyl)amino]-2-oxoethyl 3-(dimethylamino)benzoate provides it with distinctive properties that could be advantageous for pharmaceutical applications .
Comparison with Similar Compounds
Table 1: Key Structural and Functional Comparisons
*Molecular weight inferred from structurally similar compound in .
Key Observations:
Substituent Impact on Polarity: The 3-(dimethylamino) group in the target compound and Camostat Mesylate enhances basicity and solubility compared to non-polar groups like 3-(trifluoromethyl) . 3,4-Dimethoxy and cyanoacetyl substituents () increase steric bulk and may reduce membrane permeability.
Biological Activity: Camostat Mesylate’s guanidino group enables potent protease inhibition, whereas the target compound’s furan-2-ylmethylamino group may confer selectivity for other enzymatic targets . The cyanoacetyl derivative () exhibits low aqueous solubility (17.4 µg/mL), suggesting formulation challenges for oral administration.
Pharmacological and Industrial Potential
- Protease Inhibition: The target compound’s dimethylamino group mirrors Camostat’s pharmacophore, suggesting utility in antiviral or anti-inflammatory therapies .
- Material Science : Fluorinated analogs (e.g., ) demonstrate stability under photolytic conditions, useful in UV-curable coatings.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
